Cas no 2227738-77-2 (rac-(3R,4S)-4-(1-ethyl-1H-imidazol-4-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(1-ethyl-1H-imidazol-4-yl)oxolan-3-ol
• CAS No: 2227738-77-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6612497
• PubChem ID: 165787275
• Update Time: 2025-05-21

rac-(3R,4S)-4-(1-ethyl-1H-imidazol-4-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(1-ethyl-1H-imidazol-4-yl)oxolan-3-ol
• EN300-1636769
• 2227738-77-2

• Inchi： 1S/C9H14N2O2/c1-2-11-3-8(10-6-11)7-4-13-5-9(7)12/h3,6-7,9,12H,2,4-5H2,1H3/t7-,9+/m0/s1
• InChI Key： JGXRYVFZWGWCFN-IONNQARKSA-N
• SMILES： O1C[C@H]([C@H](C2=CN(CC)C=N2)C1)O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.3Ų

Additional information on rac-(3R,4S)-4-(1-ethyl-1H-imidazol-4-yl)oxolan-3-ol

rac-(3R,4S)-4-(1-Ethyl-1H-imidazol-4-yl)oxolan-3-ol

rac-(3R,4S)-4-(1-Ethyl-1H-imidazol-4-yl)oxolan-3-ol is a highly specialized organic compound with the CAS registry number 2227738-77-2. This compound belongs to the class of imidazole derivatives and is characterized by its unique stereochemistry and functional groups. The molecule consists of an oxolane (tetrahydrofuran) ring system substituted with an imidazole moiety at the 4-position and a hydroxyl group at the 3-position, with specific stereochemical configurations at the 3R and 4S positions.

The synthesis of rac-(3R,4S)-4-(1-Ethyl-1H-imidazol-4-yl)oxolan-3-ol typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and stereochemical control measures. The compound's structure makes it a valuable intermediate in the development of bioactive molecules, particularly in the pharmaceutical industry. Recent studies have highlighted its potential as a precursor for drug candidates targeting various therapeutic areas, such as central nervous system disorders and metabolic diseases.

One of the most notable aspects of this compound is its stereochemistry, which plays a critical role in its biological activity. The (3R,4S) configuration ensures optimal interactions with target proteins, making it a promising lead compound for drug discovery programs. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to elucidate the molecular interactions of this compound with its targets.

In terms of applications, rac-(3R,4S)-4-(1-Ethyl-1H-imidazol-4-yl)oxolan-3-ol has shown potential in the development of kinase inhibitors and other enzyme-targeting agents. Its imidazole ring contributes to hydrogen bonding capabilities, which are essential for binding to protein targets. Recent advancements in medicinal chemistry have enabled the optimization of this compound's pharmacokinetic properties, enhancing its bioavailability and reducing off-target effects.

The compound's versatility is further demonstrated by its ability to undergo various post-synthesis modifications. For instance, researchers have explored the substitution of the ethyl group on the imidazole ring with other alkyl or aryl groups to study their impact on biological activity. These modifications have provided valuable insights into structure-activity relationships (SAR), guiding the design of more potent and selective analogs.

From an analytical standpoint, rac-(3R,4S)-4-(1-Ethyl-1H-imidazol-4-yl)oxolan-3-ol can be characterized using a range of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods are essential for confirming the compound's identity, purity, and stereochemistry during both synthesis and quality control processes.

In conclusion, rac-(3R,4S)-4-(1-Ethyl-1H-imidazol-4-yloxolan is a significant molecule in contemporary organic chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it a valuable tool in drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing therapeutic interventions across various disease areas.